Cas no 18729-18-5 (Thiane-2-carboxamide)

• Product Name: Thiane-2-carboxamide
• CAS No: 18729-18-5
• MF: C₆H₁₁NOS
• MW: 145.222640275955
• CID: 2921620
• PubChem ID: 54328325
• Update Time: 2025-07-23

Thiane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• thiane-2-carboxamide
• Thiane-2-carboxamide

• Inchi： 1S/C6H11NOS/c7-6(8)5-3-1-2-4-9-5/h5H,1-4H2,(H2,7,8)
• InChI Key： SWNOTRQEQCOECX-UHFFFAOYSA-N
• SMILES： S1CCCCC1C(N)=O

Computed Properties

• Exact Mass: 145.05613515g/mol
• Monoisotopic Mass: 145.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on Thiane-2-carboxamide

Thiane-2-carboxamide (CAS No. 18729-18-5): A Comprehensive Overview in Modern Chemical Biology

Thiane-2-carboxamide, a compound with the chemical identifier CAS No. 18729-18-5, represents a significant molecule in the realm of chemical biology and pharmaceutical research. This heterocyclic amide derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development. The compound's molecular framework, featuring a thienyl ring linked to a carboxamide functional group, positions it as a versatile scaffold for synthesizing bioactive molecules.

The structural motif of Thiane-2-carboxamide is particularly noteworthy for its ability to interact with biological targets in novel ways. The thienyl ring, a sulfur-containing heterocycle, is known for its stability and ability to engage in π-stacking interactions, while the carboxamide group provides a site for hydrogen bonding and further functionalization. These characteristics make it an attractive candidate for designing molecules that can modulate biological pathways.

In recent years, the pharmaceutical industry has seen a surge in interest towards heterocyclic compounds due to their diverse biological activities. Thiane-2-carboxamide has been explored as a precursor in the synthesis of various pharmacologically active agents. Its role in developing inhibitors and agonists for therapeutic targets has been particularly promising. For instance, derivatives of this compound have shown potential in targeting enzymes involved in inflammation and neurodegenerative diseases.

One of the most compelling aspects of Thiane-2-carboxamide is its adaptability in medicinal chemistry. Researchers have leveraged its core structure to create libraries of compounds for high-throughput screening. These efforts have led to the identification of several lead candidates with therapeutic potential. The compound's ability to serve as a versatile building block underscores its importance in drug discovery.

The synthesis of Thiane-2-carboxamide involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps typically include the formation of the thienyl ring followed by functionalization at the 2-position with a carboxamide group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore its applications on a larger scale.

Recent studies have also delved into the pharmacokinetic properties of Thiane-2-carboxamide derivatives. Understanding how these compounds are absorbed, distributed, metabolized, and excreted is crucial for optimizing their therapeutic efficacy. Preclinical studies have provided valuable insights into their pharmacokinetic profiles, suggesting that they may exhibit favorable properties such as good solubility and bioavailability.

The potential applications of Thiane-2-carboxamide extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in materials science and nanotechnology. For example, it has been investigated as a component in organic electronic materials due to its ability to form stable conjugated systems. This dual utility highlights the broad appeal of this compound across multiple scientific disciplines.

In conclusion, Thiane-2-carboxamide (CAS No. 18729-18-5) stands out as a pivotal molecule in modern chemical biology and pharmaceutical research. Its structural features, synthetic versatility, and potential therapeutic applications make it a subject of intense study and innovation. As research continues to uncover new uses for this compound, its significance is likely to grow even further, shaping the future of drug development and material science.